Cas no 2356600-84-3 (Ethyl 3-amino-3-(4-nitrophenyl)butanoate)

• Product Name: Ethyl 3-amino-3-(4-nitrophenyl)butanoate
• CAS No: 2356600-84-3
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 5654930
• PubChem ID: 165899547
• Update Time: 2025-05-20

Ethyl 3-amino-3-(4-nitrophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• 2356600-84-3
• EN300-27723960
• ethyl 3-amino-3-(4-nitrophenyl)butanoate
• Ethyl 3-amino-3-(4-nitrophenyl)butanoate

• Inchi： 1S/C12H16N2O4/c1-3-18-11(15)8-12(2,13)9-4-6-10(7-5-9)14(16)17/h4-7H,3,8,13H2,1-2H3
• InChI Key： WHNZVJGMIDFVIO-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)(C1C=CC(=CC=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 252.11100700g/mol
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98.1Ų

Additional information on Ethyl 3-amino-3-(4-nitrophenyl)butanoate

Ethyl 3-amino-3-(4-nitrophenyl)butanoate: A Comprehensive Overview

Ethyl 3-amino-3-(4-nitrophenyl)butanoate, identified by the CAS number 235660-84-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an ethyl ester group with a substituted butanoic acid moiety. The presence of the amino and nitro groups introduces interesting chemical properties, making it a valuable molecule for various applications.

The molecular structure of Ethyl 3-amino-3-(4-nitrophenyl)butanoate consists of a central butanoate backbone with an ethyl ester at one end and a 4-nitrophenyl group attached to the third carbon. This arrangement allows for diverse reactivity and functionalization possibilities. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting specific cellular pathways.

One of the most promising areas of research involving this compound is its role in drug design. Scientists have explored its ability to act as a scaffold for constructing molecules with enhanced pharmacokinetic properties. For instance, researchers have demonstrated that modifying the ester group can significantly influence the compound's solubility and bioavailability, which are critical factors in drug delivery systems.

In addition to its pharmacological applications, Ethyl 3-amino-3-(4-nitrophenyl)butanoate has shown potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property opens up possibilities for applications in catalysis and sensor technology.

Recent advancements in synthetic methodologies have also improved the efficiency of producing this compound. Traditional synthesis routes often involved multi-step processes with low yields, but modern techniques leveraging catalytic asymmetric synthesis have significantly enhanced both yield and purity. These improvements are crucial for scaling up production to meet increasing demand from various industries.

The compound's stability under different environmental conditions is another area that has garnered attention. Studies have shown that while it exhibits good thermal stability, its sensitivity to light necessitates careful storage conditions. This understanding is vital for ensuring consistent quality during manufacturing and distribution.

Moreover, the compound's interaction with biological systems has been extensively studied. Preclinical trials have indicated that it possesses moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further research is required to fully understand its mechanism of action and optimize its therapeutic efficacy.

In conclusion, Ethyl 3-amino-3-(4-nitrophenyl)butanoate (CAS No. 235660-84-3) stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future scientific innovations.